Cas no 1261913-72-7 (6-Amino-3-(naphthalen-1-yl)picolinic acid)

• Product Name: 6-Amino-3-(naphthalen-1-yl)picolinic acid
• CAS No: 1261913-72-7
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• MDL: MFCD18323640
• CID: 5168081
• Update Time: 2025-10-21

6-Amino-3-(naphthalen-1-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(naphthalen-1-yl)picolinic acid
• 6-Amino-3-naphthalen-1-ylpyridine-2-carboxylic acid

• MDL： MFCD18323640
• Inchi： 1S/C16H12N2O2/c17-14-9-8-13(15(18-14)16(19)20)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H2,17,18)(H,19,20)
• InChI Key： XCBBKNAVUXKSKU-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=C(N)N=1)C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Amino-3-(naphthalen-1-yl)picolinic acid

Recent Advances in the Study of 6-Amino-3-(naphthalen-1-yl)picolinic acid (CAS: 1261913-72-7)

6-Amino-3-(naphthalen-1-yl)picolinic acid (CAS: 1261913-72-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthalene and picolinic acid moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Amino-3-(naphthalen-1-yl)picolinic acid exhibits selective inhibition against certain kinases, which are critical in the regulation of immune responses. The study utilized X-ray crystallography to reveal the binding mode of the compound within the active site of the target enzyme, providing valuable insights for further structure-activity relationship (SAR) studies.

In addition to its enzymatic inhibition properties, recent investigations have explored the compound's potential in oncology. Preliminary in vitro studies have indicated that 6-Amino-3-(naphthalen-1-yl)picolinic acid can induce apoptosis in certain cancer cell lines, particularly those associated with hematological malignancies. Researchers have attributed this effect to the compound's ability to disrupt mitochondrial function and activate intrinsic apoptotic pathways. These findings were corroborated by a 2024 study in the European Journal of Pharmacology, which highlighted the compound's low cytotoxicity to normal cells, suggesting a favorable therapeutic window.

The synthetic accessibility of 6-Amino-3-(naphthalen-1-yl)picolinic acid has also been a focus of recent research. A novel, high-yield synthesis route was reported in Organic Process Research & Development, which employs a palladium-catalyzed coupling reaction to efficiently construct the naphthalene-picolinic acid scaffold. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 6-Amino-3-(naphthalen-1-yl)picolinic acid. Current research is addressing issues related to its pharmacokinetic profile, including bioavailability and metabolic stability. Recent pharmacokinetic studies in animal models have revealed moderate oral bioavailability, prompting investigations into prodrug strategies and formulation optimization to enhance its therapeutic potential.

In conclusion, 6-Amino-3-(naphthalen-1-yl)picolinic acid represents a compelling case study in modern drug discovery, showcasing how fundamental chemical biology research can lead to potential therapeutic candidates. The compound's multifaceted biological activities and improved synthetic accessibility position it as a valuable scaffold for future medicinal chemistry efforts. Ongoing research is expected to further elucidate its therapeutic potential and address current limitations in its development.